Cas no 2167136-80-1 (methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate)

• Product Name: methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate
• CAS No: 2167136-80-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6526332
• PubChem ID: 165802020
• Update Time: 2025-05-19

methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate
• EN300-1459484
• methyl 3-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}propanoate
• 2167136-80-1

• Inchi： 1S/C12H21NO4/c1-15-11(14)10(8-13)9-2-4-12(5-3-9)16-6-7-17-12/h9-10H,2-8,13H2,1H3
• InChI Key： CNRXSNPFYOXEPK-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(C(=O)OC)CN)CC2

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate

Methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate (CAS No. 2167136-80-1): A Comprehensive Overview

Methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate, identified by its CAS number 2167136-80-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This spirocyclic ester exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition studies. The compound's intricate architecture, featuring a spirocyclic core linked to an amino acid derivative, makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate consists of a spirocyclic oxygen atom connecting two six-membered rings, one of which is part of the dioxane moiety. This spirocyclic scaffold provides rigidity and stability to the molecule, which is often desirable in drug candidates. The presence of an amino group and a carboxylate ester functionality further enhances its versatility, allowing for various chemical modifications and interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational properties and potential to interact with biological macromolecules in novel ways. The spirocyclic core in Methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. This has led to several studies exploring its potential as a lead compound for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the design of peptidomimetics. Peptidomimetics are synthetic molecules designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The spirocyclic structure in Methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate can be modified to create libraries of peptidomimetics that target specific biological pathways. Recent research has shown that such mimetics can be effective in inhibiting enzymes and receptors involved in various diseases, including cancer and inflammatory disorders.

The synthesis of Methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure the correct stereochemistry and functional group placement. Advances in synthetic methodologies have made it possible to access complex spirocyclic structures more efficiently, opening up new avenues for drug discovery.

Recent studies have also explored the pharmacological properties of Methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate using computational modeling and experimental techniques. These studies have provided valuable insights into how the compound interacts with biological targets and how its structure can be optimized for better activity. For instance, computational studies have suggested that the spirocyclic core can adopt multiple conformations, which may influence its binding affinity and selectivity.

The compound's potential as an intermediate in drug synthesis has not been overlooked either. Its unique structural features make it a versatile building block for more complex molecules. Researchers have been exploring its use in the synthesis of heterocyclic compounds, which are known to exhibit a wide range of biological activities. By incorporating Methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate into these syntheses, scientists aim to develop novel molecules with improved therapeutic profiles.

In conclusion, Methyl 3-amino-2-{1,4-dioxaspiro4.5decan-8-yl}propanoate (CAS No. 2167136-80-1) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery, peptidomimetic design, and synthetic chemistry applications. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.